Cas no 32081-55-3 (Butanethioamide,3-imino-)
Butanethioamide,3-imino- structure
Product Name:Butanethioamide,3-imino-
CAS No:32081-55-3
MF:C4H8N2S
MW:116.184719085693
CID:319547
PubChem ID:3034562
Update Time:2025-04-19
Butanethioamide,3-imino- Chemical and Physical Properties
Names and Identifiers
-
- Butanethioamide,3-imino-
- 3-iminobutanethioamide
- 3-amino-but-2-enethioic acid amide
- 3-Iminobutanimidothioic acid
- 3-Imino-monothio-buttersaeureamid
- 3-Imino-thio-buttersaeure-amid
- 3-Iminothiobutyramide
- AC1MHXRJ
- BRN 2409849
- Butanethiol, 1,3-diimino-
- Butyramide, 3-iminothio-
- NSC119866
- 32081-55-3
- AKOS006339952
- SCHEMBL3071361
- NSC-119866
- NSC 119866
- DTXSID001314357
- WTLPHPYGHRSUHK-UHFFFAOYSA-N
- 3-Iminobutanimidothioic acid #
-
- Inchi: 1S/C4H8N2S/c1-3(5)2-4(6)7/h5H,2H2,1H3,(H2,6,7)
- InChI Key: WTLPHPYGHRSUHK-UHFFFAOYSA-N
- SMILES: S=C(CC(C)=N)N
Computed Properties
- Exact Mass: 116.04094
- Monoisotopic Mass: 116.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 97.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 82Ų
Experimental Properties
- PSA: 49.87
Butanethioamide,3-imino- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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